Cas no 71888-57-8 (1-Pyrrolidinepentanenitrile)

• Product Name: 1-Pyrrolidinepentanenitrile
• CAS No: 71888-57-8
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 571472
• PubChem ID: 97016
• Update Time: 2025-04-19

1-Pyrrolidinepentanenitrile Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinepentanenitrile
• 5-pyrrolidin-1-ylpentanenitrile
• pyrrolidine-1-valeronitrile
• 1-Pyrrolidinevaleronitrile
• 5-(pyrrolidin-1-yl)-pentanenitrile
• AC1L3XO6
• AC1Q4S8N
• AG-G-82410
• NSC96979
• SureCN149979
• EINECS 276-146-6
• SCHEMBL149979
• NCGC00246905-01
• NSC-96979
• SMR000528451
• A1-63964
• 71888-57-8
• NSC 96979
• NS00061544
• MLS000736980
• ZNX3HAT3CL
• CHEMBL1525379
• DTXSID20222146
• AKOS009058729
• UNII-ZNX3HAT3CL
• 5-(PYRROLIDIN-1-YL)PENTANENITRILE

• Inchi： 1S/C9H16N2/c10-6-2-1-3-7-11-8-4-5-9-11/h1-5,7-9H2
• InChI Key： VZTHTEUIDBTOLX-UHFFFAOYSA-N
• SMILES： N1(CCCCC#N)CCCC1

Computed Properties

• Exact Mass: 152.13148
• Monoisotopic Mass: 152.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2
• XLogP3: 1.2

Experimental Properties

• Density: 0.949
• Boiling Point: 269.3°C at 760 mmHg
• Flash Point: 109.9°C
• Refractive Index: 1.475
• PSA: 27.03
• LogP: 1.71398